Cas no 69414-34-2 (Oxiraneoctanoic acid, 3-hexyl-)

• Product Name: Oxiraneoctanoic acid, 3-hexyl-
• CAS No: 69414-34-2
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 1736331
• Update Time: 2024-11-27

Oxiraneoctanoic acid, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• Oxiraneoctanoic acid, 3-hexyl-
• 2-Oxiraneoctanoic acid, 3-hexyl-

• Inchi： 1S/C16H30O3/c1-2-3-4-8-11-14-15(19-14)12-9-6-5-7-10-13-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)
• InChI Key： LJHZTUXMTXHFAK-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC)C1CCCCCCCC(O)=O

Computed Properties

• Exact Mass: 270.2196

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 395.4±15.0 °C(Predicted)
• PSA: 49.83
• pka: 4.78±0.10(Predicted)